Cas no 41276-02-2 (TIC10 isomer)

• Product Name: TIC10 isomer
• CAS No: 41276-02-2
• MF: C₂₄H₂₆N₄O
• MW: 386.489445209503
• MDL: MFCD25976764
• CID: 334816
• PubChem ID: 336423
• Update Time: 2025-09-27

TIC10 isomer Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrido[4,3-d]pyrimidin-5(3H)-one,2,6,7,8,9,10-hexahydro-10-[(2-methylphenyl)methyl]-7-(phenylmethyl)-
• TIC10
• 2,6,7,8,9,10-HEXAHYDRO-10-[(2-METHYLPHENYL)METHYL]-7-(PHENYLMETHYL)-IMIDAZO[1,2-A]PYRIDO[4,3-D]PYRIMIDIN-5(3H)-ONE
• NSC350625
• ONC201 isomer
• TIC-10
• TIC10 Analogue
• AC1L7JLY
• CCG-37418
• NCIStruc1_001799
• NCIStruc2_001940
• NSC-350625
• TIC10 isomer
• A899672
• BCP20950
• NCI60_003126
• CHEMBL1488771
• NCI350625
• CS-1738
• 7-Benzyl-10-(2-methylbenzyl)-2,3,6,7,8,9-hexahydroimidazo[1,2-a]pyrido[4,3-d]pyrimidin-5(10H)-one
• NCGC00014802-05
• MFCD25976764
• 7-benzyl-10-(2-methylbenzyl)-2,6,7,8,9,10-hexahydroimidazo[1,2-a]pyrido[4,3-d]pyrimidin-5(3H)-one
• HY-15615
• 11-Benzyl-2-[(2-methylphenyl)methyl]-2,4,7,11-tetrazatricyclo[7.4.0.03,7]trideca-1(9),3-dien-8-one
• TIC-10 Isomer
• 41276-02-2 (TIC10 isomer)
• DTXSID30319793
• s7127
• NCGC00014802
• SCHEMBL13559495
• AS-74671
• HMS3653M07
• FT-0698402
• TIC10isomer
• AC-32687
• 41276-02-2
• 11-BENZYL-2-[(2-METHYLPHENYL)METHYL]-2,4,7,11-TETRAAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1(9),3-DIEN-8-ONE
• NCGC00097903-01
• AKOS027276446
• NCGC00014802-02
• TIC 10
• SW219835-1
• NSC 350625
• imipridone
• TIC10 Analogue (ONC-201 isomer)
• DB-253593
• DA-58572
• TIC10 (imipridone, ONC201, NSC350625)
• BRD-K19939891-001-05-4

• MDL： MFCD25976764
• Inchi： 1S/C24H26N4O/c1-18-7-5-6-10-20(18)16-28-22-11-13-26(15-19-8-3-2-4-9-19)17-21(22)23(29)27-14-12-25-24(27)28/h2-10H,11-17H2,1H3
• InChI Key： RSAQARAFWMUYLL-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CC3C=CC=CC=3)CCC=2N(CC2C=CC=CC=2C)C2=NCCN21

Computed Properties

• Exact Mass: 386.21066147g/mol
• Monoisotopic Mass: 386.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 559.7±60.0 °C at 760 mmHg
• Flash Point: 292.3±32.9 °C
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),

TIC10 isomer Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class